Cas no 1807004-93-8 (Ethyl 2-bromomethyl-3-cyano-4-(difluoromethoxy)benzoate)

• Product Name: Ethyl 2-bromomethyl-3-cyano-4-(difluoromethoxy)benzoate
• CAS No: 1807004-93-8
• MF: C₁₂H₁₀BrF₂NO₃
• MW: 334.113509654999
• CID: 4948205
• Update Time: 2025-11-06

Ethyl 2-bromomethyl-3-cyano-4-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-3-cyano-4-(difluoromethoxy)benzoate

• Inchi： 1S/C12H10BrF2NO3/c1-2-18-11(17)7-3-4-10(19-12(14)15)9(6-16)8(7)5-13/h3-4,12H,2,5H2,1H3
• InChI Key： KDDYVHVHOGHCGK-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=C(C=CC=1C(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 358
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-bromomethyl-3-cyano-4-(difluoromethoxy)benzoate

Comprehensive Analysis of Ethyl 2-bromomethyl-3-cyano-4-(difluoromethoxy)benzoate (CAS No. 1807004-93-8)

The compound Ethyl 2-bromomethyl-3-cyano-4-(difluoromethoxy)benzoate (CAS No. 1807004-93-8) is a highly specialized organic intermediate with significant applications in pharmaceutical synthesis and agrochemical research. Its unique molecular structure, featuring a bromomethyl group, a cyano substituent, and a difluoromethoxy moiety, makes it a versatile building block for the development of novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and crop protection formulations.

In recent years, the demand for fluorinated compounds like Ethyl 2-bromomethyl-3-cyano-4-(difluoromethoxy)benzoate has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend in precision medicine and sustainable agriculture, where efficient and targeted chemical solutions are paramount. The compound's CAS No. 1807004-93-8 is frequently searched in academic databases and chemical supplier platforms, reflecting its relevance in cutting-edge research.

The synthesis of Ethyl 2-bromomethyl-3-cyano-4-(difluoromethoxy)benzoate involves multi-step organic reactions, including esterification, bromination, and cyano group introduction. Its difluoromethoxy component is particularly noteworthy, as fluorinated ethers are gaining attention for their ability to modulate the physicochemical properties of parent molecules. This has led to increased inquiries about its synthetic protocols and scalability in industrial settings.

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Quality control of CAS No. 1807004-93-8 is critical, with analytical techniques like HPLC, NMR, and mass spectrometry ensuring purity and consistency. Regulatory compliance, such as REACH and GMP standards, is often discussed in conjunction with this compound, addressing user concerns about safety data sheets and handling guidelines.

In conclusion, Ethyl 2-bromomethyl-3-cyano-4-(difluoromethoxy)benzoate represents a convergence of advanced chemical synthesis and applied life sciences. Its structural features cater to modern needs for high-value intermediates, while its CAS No. 1807004-93-8 serves as a key identifier for researchers navigating the complex landscape of specialty chemicals. Future developments may explore its utility in bioconjugation and material science, further expanding its industrial footprint.